Cas no 87166-61-8 ( )

• Product Name: &nbsp
• CAS No: 87166-61-8
• MF: C₂₀H₁₆N₄
• MW: 312.36784362793
• CID: 878052
• PubChem ID: 5709696
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-N,4-N-diphenylphthalazine-1,4-diamine
• AKOS005428328
• STK293186
• 87166-61-8
• 1,4-bis (phenylamino)phthalazine
• N,N'-diphenylphthalazine-1,4-diamine
• DTXSID20420781
•  

• Inchi： 1S/C20H16N4/c1-3-9-15(10-4-1)21-19-17-13-7-8-14-18(17)20(24-23-19)22-16-11-5-2-6-12-16/h1-14H,(H,21,23)(H,22,24)
• InChI Key： LNPAKPMWDHIBRZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1=C2C=CC=CC2=C(N=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.137496527g/mol
• Monoisotopic Mass: 312.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8Ų